![molecular formula C19H21N5O3 B5545195 N-[2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)ethyl]-N-methyl-2-(4-methyl-1-oxo-2(1H)-phthalazinyl)acetamide](/img/structure/B5545195.png)
N-[2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)ethyl]-N-methyl-2-(4-methyl-1-oxo-2(1H)-phthalazinyl)acetamide
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Overview
Description
N-[2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)ethyl]-N-methyl-2-(4-methyl-1-oxo-2(1H)-phthalazinyl)acetamide is a useful research compound. Its molecular formula is C19H21N5O3 and its molecular weight is 367.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.16443955 g/mol and the complexity rating of the compound is 621. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of heterocyclic compounds, including those containing 1,3,4-oxadiazol and phthalazine moieties, are of significant interest due to their diverse pharmacological activities. A study by E. A. E. Rady and M. Barsy (2006) details a method for the synthesis of phthalazine derivatives, emphasizing the importance of analytical and spectral analysis in confirming chemical structures (Rady & Barsy, 2006). Similarly, research by A. M. Sridhara et al. (2011) explores the antimicrobial activities of new 3-isoxazoline substituted phthalazine methylsulfonyl-oxadiazoles, highlighting their potential in combating various bacterial and fungal strains (Sridhara et al., 2011).
Antimicrobial Studies
The antimicrobial potential of heterocyclic compounds is a significant area of research. A. M. Sridhara et al. (2010) synthesized new 2-substituted [4-(1,3,4-oxadiazol-2-yl)methyl]phthalazin-1(2H)-one derivatives, demonstrating varied antimicrobial efficacy against different bacteria and fungi (Sridhara et al., 2010).
Biological Evaluation for Anticancer Activity
The search for new anticancer agents is ongoing, and heterocyclic compounds continue to offer promising avenues. B. Ravinaik et al. (2021) designed and synthesized N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, evaluating their anticancer activity against various cancer cell lines. Their study found several derivatives to exhibit higher anticancer activities than the reference drug, highlighting the potential of such compounds in cancer treatment (Ravinaik et al., 2021).
Insecticidal Assessment
Investigating the insecticidal properties of novel compounds contributes to the development of new pest control strategies. A study by A. Fadda et al. (2017) synthesized various heterocycles from 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide and assessed their insecticidal potential against the cotton leafworm, Spodoptera littoralis. This research underscores the potential of such compounds in agricultural pest management (Fadda et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
Oxadiazoles have shown potential in various fields, including medicinal chemistry and material science. They have been recognized as promising scaffolds in drug discovery, and there is ongoing research to develop novel efficient and convenient methods for their synthesis . The future of this specific compound would depend on further studies exploring its properties and potential applications.
properties
IUPAC Name |
N-[2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)ethyl]-N-methyl-2-(4-methyl-1-oxophthalazin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O3/c1-12-14-5-3-4-6-15(14)19(26)24(21-12)11-17(25)23(2)10-9-16-20-18(27-22-16)13-7-8-13/h3-6,13H,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFHCQJIJOQNZSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C2=CC=CC=C12)CC(=O)N(C)CCC3=NOC(=N3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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